Phosphoethanolamines
Phosphoethanolamines are a class of compounds that play significant roles in various biological processes, particularly in the metabolism and signaling pathways of cells. These molecules are derivatives of ethanolamine, containing an additional phosphate group attached to the nitrogen atom. They serve as precursors for the synthesis of important bioactive substances such as phosphatidylethanolamines (a major component of cell membranes) and can be involved in intracellular signaling through second messenger systems.
Phosphoethanolamines are synthesized from ethanolamine via phosphorylation reactions catalyzed by specific enzymes. They are essential components in the formation and maintenance of cellular structures, and their presence is crucial for proper cell function. In pharmaceutical applications, these compounds may be used as intermediates or precursors in the development of drugs targeting metabolic pathways.
Due to their importance in biological systems, phosphoethanolamines have attracted significant interest from researchers studying metabolism, biochemistry, and drug discovery. They are also relevant in environmental chemistry, where they can serve as markers for certain types of pollution or degradation processes.

Structure | Chemical Name | CAS | MF |
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Sphinganine-C17-1-phosphate | 474923-29-0 | C17H38NO5P |
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rac FTY720-d4 Phosphate | 1794828-93-5 | C19H34NO5P |
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2-Aminoethyl dihydrogen phosphate calcium salt (2:1) | 18672-70-3 | C4H14CaN2O8P2 |
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Glycerophosphoethanolamine acetals; Glycerophosphoethanolamine 16-methylheptadecanal acetal | 289895-59-6 | C23H48NO6P |
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Formamide,N-hydroxy-N-[2-(phosphonooxy)ethyl]- | 126986-24-1 | C3H8NO6P |
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Phosphorylethanolamine | 1071-23-4 | C2H8NO4P |
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Phosphoric acid, mono(2,3-dihydroxypropyl)mono[2-(dimethylamino)ethyl] ester | 62715-59-7 | C7H18NO6P |
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Aplodan | 6903-79-3 | C4H12N3O4P |
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Phosphorylethanolamine-d4 | 1169692-38-9 | C2H8NO4P |
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rac FTY720 Phosphate | 402615-91-2 | C19H34NO5P |
Related Literature
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D. V. Steglenko,V. I. Minkin,A. I. Matern RSC Adv., 2016,6, 77834-77840
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Eisuke Ohta,Hiroki Higuchi,Hidetoshi Kawai,Kenshu Fujiwara,Takanori Suzuki Org. Biomol. Chem., 2005,3, 3024-3031
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Tao Luo,Zheng Lou J. Mater. Chem. C, 2017,5, 3330-3335
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Alberto Villa,Carine E. Chan-Thaw,Sebastiano Campisi,Claudia L. Bianchi,Di Wang,Paul G. Kotula,Christian Kübel,Laura Prati Phys. Chem. Chem. Phys., 2015,17, 28171-28176
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